4-[({4-[(Dimethylamino)methyl]pyridin-2-yl}methyl)sulfanyl]butanenitrile

• CAS RN: 88046-08-6
• Molecular Formula: C13H19N3S
• Molecular Weight: 249.38 g/mol
• IUPAC Name: 4-[[4-[(dimethylamino)methyl]pyridin-2-yl]methylsulfanyl]butanenitrile
• InChI: InChI=1S/C13H19N3S/c1-16(2)10-12-5-7-15-13(9-12)11-17-8-4-3-6-14/h5,7,9H,3-4,8,10-11H2,1-2H3
• InChI Key: FHCLBGXBLXPLIK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=NC=C1)CSCCCC#N

Description

4-[({4-[(Dimethylamino)methyl]pyridin-2-yl}methyl)sulfanyl]butanenitrile is a useful research compound. Its molecular formula is C13H19N3S and its molecular weight is 249.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of S-(4-dimethylaminomethyl-2-pyridylmethyl)isothiourea trihydrochloride (11.88 g) and 4-chlorobutyronitrile (5.21 g) in water (50 ml) and ethanol (35 ml) at 0° C. (ice-salt bath) under nitrogen, was added dropwise over 20 minutes a solution of sodium hydroxide (6.4 g) in water (65 ml), keeping the temperature below 5° C. After having been stirred for 5 hours and allowed to stand for 20 hours, the solution was extracted with 3:1 chloroform:ethanol (3×100 ml) and the combined extracts washed with water and dried (MgSO4). Solvent was evaporated at reduced pressure and the residue vacuum-distilled to give 4-(4-dimethylaminomethyl-2-pyridylmethylthio)butyronitrile (7.16 g) as a pale yellow liquid, b.p.0.01 mm 170° C.